Cas no 176722-52-4 (4-(2-Bromophenylamino)-1,1,1-trifluorobut-3-en-2-one)

• Product Name: 4-(2-Bromophenylamino)-1,1,1-trifluorobut-3-en-2-one
• CAS No: 176722-52-4
• MF: C₁₀H₇BrF₃NO
• MW: 294.067892313004
• CID: 4704414
• PubChem ID: 15325792
• Update Time: 2025-06-21

4-(2-Bromophenylamino)-1,1,1-trifluorobut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromophenylamino)-1,1,1-trifluorobut-3-en-2-one
• RL02261
• 4-[(2-BROMOPHENYL)AMINO]-1,1,1-TRIFLUOROBUT-3-EN-2-ONE
• J-513283
• 4-((2-Bromophenyl)amino)-1,1,1-trifluorobut-3-en-2-one
• (E)-4-(2-bromoanilino)-1,1,1-trifluorobut-3-en-2-one
• 176722-52-4
• 3-Buten-2-one, 4-[(2-bromophenyl)amino]-1,1,1-trifluoro-
• 4-(2-Bromophenylamino)-1,1,1-trifluorobut-3-en-2-one

• Inchi： 1S/C10H7BrF3NO/c11-7-3-1-2-4-8(7)15-6-5-9(16)10(12,13)14/h1-6,15H/b6-5+
• InChI Key： AKHNWWMBECUQCJ-AATRIKPKSA-N
• SMILES： BrC1C=CC=CC=1N/C=C/C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 292.96631g/mol
• Monoisotopic Mass: 292.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 4.1

Additional information on 4-(2-Bromophenylamino)-1,1,1-trifluorobut-3-en-2-one

Comprehensive Overview of 4-(2-Bromophenylamino)-1,1,1-trifluorobut-3-en-2-one (CAS No. 176722-52-4)

The compound 4-(2-Bromophenylamino)-1,1,1-trifluorobut-3-en-2-one (CAS No. 176722-52-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a bromophenyl moiety and a trifluorobut-3-en-2-one backbone, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to act as a building block for heterocyclic compounds and fluorinated derivatives.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where 4-(2-Bromophenylamino)-1,1,1-trifluorobut-3-en-2-one plays a pivotal role. Its CAS No. 176722-52-4 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Additionally, the compound's bromine and trifluoromethyl groups contribute to its versatility in cross-coupling reactions, a hot topic in synthetic chemistry.

From an industrial perspective, 4-(2-Bromophenylamino)-1,1,1-trifluorobut-3-en-2-one is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, chemists are exploring eco-friendly methods to produce such intermediates. Questions like "How to optimize the yield of CAS No. 176722-52-4?" or "What are the latest catalytic systems for its synthesis?" are commonly encountered in forums and research papers.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are critical for its handling and application. For instance, its trifluoromethyl group enhances lipophilicity, making it suitable for drug delivery systems. This attribute is particularly relevant given the current interest in nanomedicine and bioconjugation techniques. Moreover, the bromophenyl segment offers opportunities for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening.

In the realm of agrochemicals, 4-(2-Bromophenylamino)-1,1,1-trifluorobut-3-en-2-one is explored for its potential as a precursor to pesticides and herbicides. The fluorine atoms in its structure are known to improve the efficacy of such products, aligning with the global push for sustainable agriculture. Searches related to "fluorinated agrochemical intermediates" often highlight this compound, underscoring its importance in the field.

Another area of interest is the compound's role in material science. Its ability to form stable covalent bonds with polymers and other substrates makes it a candidate for developing advanced functional materials. Researchers are investigating its use in organic electronics and coatings, where its thermal stability and chemical resistance are highly valued.

To summarize, 4-(2-Bromophenylamino)-1,1,1-trifluorobut-3-en-2-one (CAS No. 176722-52-4) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and compatibility with modern synthetic techniques make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of next-generation technologies.